Cas no 5534-18-9 (Beclomethasone 17-propionate)

• Product Name: Beclomethasone 17-propionate
• CAS No: 5534-18-9
• MF: C₂₅H₃₃ClO₆
• MW: 464.978927373886
• CID: 374130
• PubChem ID: 62965
• Update Time: 2025-10-29

Beclomethasone 17-propionate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-chloro-11,21-dihydroxy-16-methyl-17-(1-oxopropoxy)-, (11b,16b)-
• Beclomethasone 17-Propionate
• 5-BROMO-3-IODO-1H-PYRROLO(3,2-B)PYRIDINE
• [(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• 9-Chloro-11,21-dihydroxy-16-methyl-17-propionyloxypregna-1,4-diene-3,20-dione
• BECLOMETHASONE DIPROPIONATE IMPURITY H (EP IMPURITY)
• AKOS030254508
• 5534-18-9
• CHEMBL2115116
• Beclomethasone 17-monopropionate
• DTXSID20203899
• Beclomethasone-17-monopropionate;17-BMP
• (11beta,16beta)-9-Chloro-11,21-dihydroxy-16-methyl-17-(1-oxopropoxy)-pregna-1,4-diene-3,20-dione
• PREGNA-1,4-DIENE-3,20-DIONE, 9-CHLORO-11-HYDROXY-16-METHYL-17-(1-OXOPROPOXY)-
• SCHEMBL102219
• 17-BMP
• 9-Chloro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17-propionate
• UNII-5BGA9FD55H
• 9-Chloro-11beta,21-dihydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-17-yl Propanoate (Beclometasone 17-Propionate)
• 1,4-Pregnadien-9-alpha-chloro-16-beta-methyl-11-beta, 17,21-triol-3,20-dione17-propionate
• Q27261789
• DB14221
• EINECS 226-888-1
• Beclometasone 17-Propionate
• DTXCID00126390
• 9-CHLORO-11beta,21-DIHYDROXY-16beta-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-17-YL PROPANOATE
• 5BGA9FD55H
• (9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl propionate
• Pregna-1,4-diene-3,20-dione, 9-chloro-11,21-dihydroxy-16-methyl-17-(1-oxopropoxy)-, (11beta,16beta)-
• 9-CHLORO-11B,17,21-TRIHYDROXY-16B-METHYLPREGNA-1,4-DIENE-3,20-DIONE 17-MONOPROPIONATE
• HY-136239
• Beclomethasone-17-monopropionate
• BECLOMETHASONE DIPROPIONATE IMPURITY H [EP IMPURITY]
• 9-CHLORO-11.BETA.,21-DIHYDROXY-16.BETA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-17-YL PROPANOATE
• CS-0120927
• Beclometasone Dipropionate Imp. H (EP)
• G12805
• DA-51012
• GLXC-03281
• Beclomethasone 17-propionate

• Inchi： 1S/C25H33ClO6/c1-5-21(31)32-25(20(30)13-27)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,26)19(29)12-23(18,25)4/h8-9,11,14,17-19,27,29H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22-,23-,24-,25-/m0/s1
• InChI Key： OHYGPBKGZGRQKT-XGQKBEPLSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(CC)=O)=O)C

Computed Properties

• Exact Mass: 464.19700
• Monoisotopic Mass: 464.1965665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 124-126?C
• Boiling Point: NA
• PSA: 100.90000
• LogP: 3.12590

Beclomethasone 17-propionate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Beclomethasone 17-propionate

Beclomethasone 17-propionate (CAS No. 5534-18-9): A Comprehensive Overview

Beclomethasone 17-propionate (CAS No. 5534-18-9) is a synthetic corticosteroid widely recognized for its anti-inflammatory and immunosuppressive properties. As a derivative of beclomethasone, this compound plays a crucial role in the treatment of respiratory conditions, particularly asthma and chronic obstructive pulmonary disease (COPD). The 17-propionate modification enhances its potency and bioavailability, making it a preferred choice in pharmaceutical formulations.

The chemical structure of Beclomethasone 17-propionate includes a steroidal backbone with a propionate ester at the 17-position, which significantly improves its topical activity. This modification reduces systemic absorption, minimizing side effects while maximizing therapeutic efficacy. Researchers and clinicians often highlight its low systemic bioavailability as a key advantage, especially for long-term use in managing chronic inflammatory conditions.

In recent years, the demand for Beclomethasone 17-propionate has surged due to the rising prevalence of respiratory diseases globally. According to the World Health Organization (WHO), over 300 million people suffer from asthma, driving the need for effective treatments like beclomethasone-based inhalers. This trend aligns with growing searches for "best corticosteroid for asthma" and "how does Beclomethasone 17-propionate work," reflecting public interest in its mechanism of action.

One of the most common applications of Beclomethasone 17-propionate is in metered-dose inhalers (MDIs), where it acts as a prophylactic agent to prevent asthma attacks. Its ability to reduce airway inflammation and hyperresponsiveness has made it a cornerstone in asthma management protocols. Patients frequently search for "side effects of beclomethasone inhalers" or "how to use Beclomethasone 17-propionate correctly," underscoring the importance of clear, accessible information.

Beyond respiratory care, Beclomethasone 17-propionate is also explored in dermatology for its anti-inflammatory effects on skin conditions like eczema and psoriasis. Studies suggest that its topical formulation can reduce redness, swelling, and itching with minimal adverse reactions. This dual applicability has sparked interest in "steroid creams for eczema" and "Beclomethasone 17-propionate vs. hydrocortisone," common queries in online health forums.

The synthesis of Beclomethasone 17-propionate involves a series of esterification and purification steps to ensure high purity and stability. Pharmaceutical manufacturers adhere to strict Good Manufacturing Practices (GMP) to meet regulatory standards, as even minor impurities can affect efficacy. Quality control is a hot topic, with searches like "how to identify pure Beclomethasone 17-propionate" gaining traction among professionals.

Environmental and safety considerations are also critical when discussing Beclomethasone 17-propionate. While it is not classified as hazardous, proper handling and disposal are essential to prevent contamination. Researchers are investigating its biodegradability and potential ecological impact, addressing concerns raised in queries such as "is Beclomethasone 17-propionate environmentally safe?"

In summary, Beclomethasone 17-propionate (CAS No. 5534-18-9) remains a vital therapeutic agent with expanding applications in respiratory and dermatological medicine. Its optimized pharmacokinetics, coupled with increasing global health awareness, ensure its relevance in both clinical and research settings. As patient education grows, so does the need for accurate, SEO-optimized content to address common questions about its use, benefits, and safety profile.